Cas no 1503458-51-2 (1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol)

1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol is a brominated and fluorinated phenylpropanol derivative with a methyl substituent on the phenyl ring and the propanol chain. This compound is of interest in synthetic organic chemistry due to its structural features, which include halogenated aromatic and branched aliphatic moieties. The presence of bromine and fluorine enhances its reactivity in cross-coupling reactions, while the methyl groups contribute to steric and electronic modulation. It serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound's well-defined structure and functional group compatibility make it suitable for selective transformations in complex synthesis pathways.
1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol structure
1503458-51-2 structure
Product Name:1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
CAS No:1503458-51-2
MF:C11H14BrFO
MW:261.130666255951
CID:6793330
PubChem ID:83402958
Update Time:2025-09-25

1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol
    • MFCD34783468
    • 1503458-51-2
    • Inchi: 1S/C11H14BrFO/c1-6(2)11(14)9-8(12)5-4-7(3)10(9)13/h4-6,11,14H,1-3H3
    • InChI Key: CYYLNGMARVSVLO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C(=C1C(C(C)C)O)F

Computed Properties

  • Exact Mass: 260.02121g/mol
  • Monoisotopic Mass: 260.02121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602734-250mg
1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol; .
1503458-51-2
250mg
€513.30 2025-04-20
abcr
AB602734-500mg
1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol; .
1503458-51-2
500mg
€710.70 2025-04-20
abcr
AB602734-1g
1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol; .
1503458-51-2
1g
€972.70 2025-04-20

Additional information on 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol (CAS No. 1503458-51-2)

1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol is a specialized organic compound with the CAS registry number 1503458-51-2. This compound belongs to the family of substituted phenylpropanols, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of bromo, fluoro, and methyl substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential utility in drug discovery and development.

In recent years, the demand for halogenated aromatic compounds like 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol has surged, driven by their role in the synthesis of bioactive molecules. The compound's CAS No. 1503458-51-2 is frequently searched in academic and industrial databases, reflecting its growing importance. One of the key reasons for this interest is the compound's ability to serve as a building block for small-molecule inhibitors and ligands in medicinal chemistry. Its structural versatility allows for modifications that can lead to enhanced pharmacokinetic properties, making it a hotspot for innovation.

The synthesis of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol typically involves multi-step organic reactions, including halogenation, fluorination, and alcohol functionalization. The bromo and fluoro groups are particularly noteworthy, as they can influence the compound's electronic properties and binding affinity in biological systems. This has led to its exploration in the development of targeted therapies and diagnostic agents. Additionally, the compound's stability under various conditions makes it a reliable candidate for further derivatization.

From an environmental and sustainability perspective, the production and use of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol are subject to rigorous regulatory scrutiny. Researchers are actively investigating greener synthetic routes to minimize waste and reduce the environmental footprint. This aligns with the broader trend in the chemical industry toward green chemistry and sustainable practices. The compound's CAS No. 1503458-51-2 is often cited in studies focusing on eco-friendly synthesis methods, highlighting its relevance in contemporary research.

Another area of interest is the compound's potential role in material science. The incorporation of halogenated aromatic moieties into polymers and coatings can impart desirable properties such as thermal stability and resistance to degradation. This has sparked curiosity among material scientists exploring advanced applications in electronics, packaging, and protective coatings. The unique combination of bromo, fluoro, and methyl groups in 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol offers a promising avenue for innovation in this field.

In conclusion, 1-(6-Bromo-2-fluoro-3-methylphenyl)-2-methylpropan-1-ol (CAS No. 1503458-51-2) is a multifaceted compound with significant potential across various scientific disciplines. Its structural complexity and functional diversity make it a valuable asset in drug discovery, material science, and sustainable chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings. For those seeking detailed technical data or synthesis protocols, the CAS No. 1503458-51-2 serves as a critical identifier in global chemical databases.

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